Cas no 2228601-07-6 (2-fluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol)

• Product Name: 2-fluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol
• CAS No: 2228601-07-6
• MF: C₉H₁₃FN₂O₂S
• MW: 232.275124311447
• CID: 6455164
• PubChem ID: 165612239
• Update Time: 2025-05-19

2-fluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol
• EN300-1759995
• 2-fluoro-1-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]ethan-1-ol
• 2228601-07-6

• Inchi： 1S/C9H13FN2O2S/c10-5-7(13)8-6-11-9(15-8)12-1-3-14-4-2-12/h6-7,13H,1-5H2
• InChI Key： HSZHWHAWNLQAMS-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1N1CCOCC1)C(CF)O

Computed Properties

• Exact Mass: 232.06817700g/mol
• Monoisotopic Mass: 232.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-fluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol

Chemical Profile of 2-fluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol (CAS No. 2228601-07-6)

2-fluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol, identified by its CAS number 2228601-07-6, is a sophisticated organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the thiazole derivatives class, which is well-documented for its broad spectrum of biological activities. The presence of a fluorine atom and a morpholine moiety in its molecular structure enhances its potential as a pharmacophore, making it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The molecular framework of 2-fluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol incorporates several key functional groups that contribute to its reactivity and biological significance. The fluorine substituent at the 2-position of the thiazole ring is known to modulate the electronic properties of the molecule, influencing its interactions with biological targets. Meanwhile, the morpholine ring introduces a nitrogen-rich heterocycle that is commonly found in bioactive molecules, enhancing solubility and binding affinity. This combination of structural elements positions the compound as a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-fluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The fluorine atom is believed to enhance the binding affinity by participating in halogen bonding interactions, while the morpholine moiety provides hydrogen bonding capabilities. These features make it an attractive scaffold for designing molecules with improved pharmacological profiles.

In parallel, experimental investigations have begun to explore the pharmacological effects of 2-fluoro-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol in vitro and in vivo models. Preliminary data indicate that this compound demonstrates moderate efficacy in reducing inflammation and pain-related symptoms. The thiazole core is known to possess anti-inflammatory properties, and the introduction of fluorine and morpholine substituents further refines its therapeutic potential. These findings align with the growing body of evidence supporting the use of fluorinated heterocycles in medicinal chemistry.

The synthesis of 2-fluoro-1-(4-morpholino)-5-(thiazolizinyl)ethanol (the IUPAC name for CAS No. 2228601) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include nucleophilic substitution reactions, cyclization processes, and functional group transformations. The introduction of the fluorine atom typically involves halogen exchange reactions or direct fluorination methods, which must be carefully controlled to avoid unwanted side products. Advanced synthetic techniques such as transition-metal catalysis have been employed to enhance reaction efficiency and selectivity.

The chemical stability of CAS No 2228601 is another critical aspect that influences its suitability for pharmaceutical applications. The presence of sensitive functional groups necessitates storage conditions that minimize degradation, such as cool temperatures and inert atmospheres. Analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to monitor purity and stability throughout the synthesis and formulation processes.

As research progresses, 2-fluoro(4-morpholino)-5(3H)-thiazoleethanol continues to be evaluated for its potential in treating various diseases. Its structural features suggest applications not only in anti-inflammatory therapies but also in other therapeutic areas such as antimicrobial and anticancer treatments. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development pipeline for this promising compound.

The regulatory landscape for new chemical entities like CAS no 2228601076 requires thorough documentation of chemical properties, toxicological data, and pharmacokinetic profiles before clinical trials can commence. Compliance with international guidelines ensures that safety and efficacy are rigorously assessed before any therapeutic application is approved for human use.

In conclusion, CAS no 2228601076 represents a significant advancement in pharmaceutical chemistry due to its unique structural attributes and demonstrated biological activity. Ongoing research aims to elucidate its mechanism of action further while optimizing synthetic routes for scalable production. As our understanding of molecular interactions deepens, CAS no 2228601076 holds promise as a valuable tool in developing next-generation therapeutics.